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Compound of Interest

Compound Name:
4-(Pentyloxy)-4'-

biphenylcarboxylic acid

Cat. No.: B1601136 Get Quote

CAS Number: 59748-15-1

This guide provides a comprehensive technical overview of 4-(Pentyloxy)-4'-
biphenylcarboxylic acid, a significant organic compound with applications in materials

science and drug discovery. This document is intended for researchers, scientists, and

professionals in drug development, offering in-depth insights into its synthesis, characterization,

and potential applications.

Introduction: The Significance of Alkoxy-Substituted
Biphenyls
Biphenyl derivatives are a cornerstone in organic chemistry, forming the structural basis for a

wide range of pharmacologically active compounds and advanced materials.[1][2] The

introduction of functional groups, such as a carboxylic acid and an alkoxy chain, onto the

biphenyl scaffold, as seen in 4-(Pentyloxy)-4'-biphenylcarboxylic acid, dramatically

influences the molecule's physicochemical properties and biological activity. The carboxylic

acid group, in particular, can enhance the hydrophilicity and polarity of molecules, which is a

critical factor in drug design and bioavailability.[2]

The pentyloxy group, a five-carbon alkoxy chain, imparts a degree of lipophilicity and can

influence the molecule's ability to self-assemble, a key characteristic for its application in liquid

crystals.[3] This unique combination of a polar carboxylic acid and a nonpolar alkoxy chain on a
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rigid biphenyl core makes 4-(Pentyloxy)-4'-biphenylcarboxylic acid a molecule of

considerable interest.

Physicochemical Properties
The fundamental properties of 4-(Pentyloxy)-4'-biphenylcarboxylic acid are summarized in

the table below. These characteristics are essential for its handling, formulation, and

application.

Property Value

CAS Number 59748-15-1

Molecular Formula C18H20O3[4][5]

Molecular Weight 284.35 g/mol [4][6]

Synonyms
4'-(Pentyloxy)-[1,1'-biphenyl]-4-carboxylic acid,

4-(4-pentyloxyphenyl)benzoic acid[4][7]

LogP 4.62080[4]

PSA (Polar Surface Area) 46.53000 Å²[4]

Synthesis of 4-(Pentyloxy)-4'-biphenylcarboxylic
acid
The most common and efficient synthesis of 4-(Pentyloxy)-4'-biphenylcarboxylic acid
involves the Williamson ether synthesis. This method utilizes 4'-hydroxy-4-biphenylcarboxylic

acid and 1-bromopentane as precursors.[6][8] The hydroxyl group of the biphenyl derivative is

deprotonated by a base to form a phenoxide, which then acts as a nucleophile, attacking the

electrophilic carbon of the 1-bromopentane.

Experimental Protocol: Williamson Ether Synthesis
This protocol outlines a standard laboratory procedure for the synthesis of 4-(Pentyloxy)-4'-
biphenylcarboxylic acid.

Materials:
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4'-Hydroxy-4-biphenylcarboxylic acid

1-Bromopentane

Potassium Carbonate (K₂CO₃) or another suitable base

Acetone or Dimethylformamide (DMF) as solvent

Hydrochloric acid (HCl) for acidification

Ethyl acetate for extraction

Anhydrous Sodium Sulfate (Na₂SO₄) for drying

Silica gel for column chromatography

Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4'-hydroxy-4-biphenylcarboxylic acid in a suitable solvent like acetone or

DMF.

Addition of Base: Add an excess of a base, such as potassium carbonate, to the solution.

The base will deprotonate the hydroxyl group.

Addition of Alkyl Halide: Add 1-bromopentane to the reaction mixture. The amount should be

in slight excess relative to the 4'-hydroxy-4-biphenylcarboxylic acid.

Reflux: Heat the reaction mixture to reflux and maintain it for several hours (typically 4-16

hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Solvent Removal: Evaporate the solvent under reduced pressure.

Acidification: Dissolve the residue in water and acidify with dilute hydrochloric acid to a pH of

3-4. This will protonate the carboxylic acid, causing the product to precipitate.
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Extraction: Extract the aqueous layer with ethyl acetate.

Drying and Purification: Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate. After filtering, concentrate the solvent to obtain the crude product.

Final Purification: Purify the crude product by column chromatography on silica gel using a

mixture of ethyl acetate and petroleum ether as the eluent to yield pure 4-(Pentyloxy)-4'-
biphenylcarboxylic acid.

Synthesis Workflow Diagram
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Caption: Workflow for the analytical characterization of the synthesized compound.
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Applications in Research and Development
Liquid Crystals
Alkoxy-substituted biphenyls are well-known for their liquid crystalline properties. T[9]he rigid

biphenyl core combined with the flexible alkoxy chain promotes the formation of mesophases

(the state between liquid and solid). The length of the alkoxy chain, in this case, the pentyloxy

group, is a critical determinant of the temperature range over which the liquid crystalline phase

exists. W[3]hile often used as precursors to more complex liquid crystal molecules, such as

those containing a cyano group, 4-(Pentyloxy)-4'-biphenylcarboxylic acid itself can exhibit

liquid crystalline behavior, typically of the nematic or smectic type. These properties make it a

valuable component in the development of liquid crystal displays (LCDs) and other optical

electronic devices.

[9]#### 5.2. Drug Development

Biphenyl carboxylic acids are a privileged scaffold in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, and

antifungal properties.

[1][2][10]* Anti-inflammatory Agents: The biphenyl carboxylic acid moiety is found in several

non-steroidal anti-inflammatory drugs (NSAIDs). The mechanism often involves the inhibition of

cyclooxygenase (COX) enzymes.

Anticancer Agents: Some biphenyl carboxylic acid derivatives have shown potent in vitro

activity against various cancer cell lines. T[1]he specific mechanism of action can vary, but

may involve the inhibition of key signaling pathways involved in cell proliferation.

Antifungal Agents: Studies have shown that esters of biphenyl-4-carboxylic acid possess

activity against pathogenic Candida species.

[10]The presence of the pentyloxy group in 4-(Pentyloxy)-4'-biphenylcarboxylic acid can

modulate these activities by influencing the molecule's lipophilicity, which affects its ability to

cross cell membranes and interact with biological targets.

Potential Signaling Pathway Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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